![molecular formula C19H26N2O3S B2482349 N-[(2E)-1-(Octyloxy)-1,2-dihydropyridin-2-ylidene]benzenesulfonamide CAS No. 72805-28-8](/img/structure/B2482349.png)
N-[(2E)-1-(Octyloxy)-1,2-dihydropyridin-2-ylidene]benzenesulfonamide
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Description
N-[(2E)-1-(Octyloxy)-1,2-dihydropyridin-2-ylidene]benzenesulfonamide, also known as ODHPY, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. ODHPY is a type of pyridinium salt that has been synthesized using specific methods and has shown promising results in various scientific studies.
Scientific Research Applications
Structural Analysis and Polymorphism
- X-Ray Crystallography and Polymorphism : The X-ray crystal structures of sulfapyridine solvates have been determined to exhibit conformational polymorphs, which is relevant for understanding the structural properties of similar compounds like N-[(2E)-1-(Octyloxy)-1,2-dihydropyridin-2-ylidene]benzenesulfonamide (Pratt, Hutchinson, & Stevens, 2011).
Synthesis and Chemical Properties
- Synthesis and Antitumor Activity : Novel benzenesulfonamide derivatives have been synthesized, showing in vitro antitumor activity, indicating potential applications of similar compounds in cancer research (Sławiński & Brzozowski, 2006).
- Tautomerism Studies : Studies on 2,4-dichlorobenzenesulfonamide derivatives, related to N-[(2E)-1-(Octyloxy)-1,2-dihydropyridin-2-ylidene]benzenesulfonamide, offer insights into the tautomerism in similar chemical structures (Beuchet et al., 1999).
Catalysis and Chemical Reactions
- Transfer Hydrogenation Catalysis : Research on benzenesulfonamide derivatives in transfer hydrogenation catalysis suggests potential applications in chemical synthesis and industrial processes (Ruff, Kirby, Chan, & O'Connor, 2016).
Photophysical and Photochemical Properties
- Photodynamic Therapy in Cancer Treatment : Studies on zinc(II) phthalocyanine with benzenesulfonamide units show potential as photosensitizer candidates in photodynamic therapy, an alternative therapy in cancer treatment (Öncül, Öztürk, & Pişkin, 2022).
Crystallographic Analysis and Molecular Structure
- Crystallographic Analysis : Synthesis and X-ray diffraction analysis of benzoimidazole derivatives, related to benzenesulfonamides, provide valuable information on molecular structures and potential applications in drug design and material science (Benvenuti, Severi, Vampa, Malmusi, & Antolini, 1995).
properties
IUPAC Name |
(NE)-N-(1-octoxypyridin-2-ylidene)benzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H26N2O3S/c1-2-3-4-5-6-12-17-24-21-16-11-10-15-19(21)20-25(22,23)18-13-8-7-9-14-18/h7-11,13-16H,2-6,12,17H2,1H3/b20-19+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RYOJKKSYOZUVFY-FMQUCBEESA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCCCON1C=CC=CC1=NS(=O)(=O)C2=CC=CC=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCCCCCCCON\1C=CC=C/C1=N\S(=O)(=O)C2=CC=CC=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H26N2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
362.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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